1-[(2-Methyl-1,3-thiazol-5-yl)methyl]-1,2,4-triazole-3-carbonitrile

• IUPAC Name: 1-[(2-methyl-1,3-thiazol-5-yl)methyl]-1,2,4-triazole-3-carbonitrile
• InChI: InChI=1S/C8H7N5S/c1-6-10-3-7(14-6)4-13-5-11-8(2-9)12-13/h3,5H,4H2,1H3
• InChI Key: AOUTYZUQGUMTCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(S1)CN2C=NC(=N2)C#N
• Molecular Formula: C8H7N5S
• Molecular Weight: 205.24 g/mol

Description

1-[(2-Methyl-1,3-thiazol-5-yl)methyl]-1,2,4-triazole-3-carbonitrile is a chemical compound that belongs to the class of triazole derivatives. This compound has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 1-[(2-Methyl-1,3-thiazol-5-yl)methyl]-1,2,4-triazole-3-carbonitrile is not fully understood. However, it is believed that this compound exerts its biological activity by binding to specific targets in the body, such as enzymes or receptors. The precise mode of binding and the resulting biochemical and physiological effects are dependent on the specific target.
Biochemical and Physiological Effects:
1-[(2-Methyl-1,3-thiazol-5-yl)methyl]-1,2,4-triazole-3-carbonitrile has been shown to exhibit a wide range of biochemical and physiological effects. For example, this compound has been found to inhibit the growth of various bacterial and fungal strains. It has also been shown to possess potent antiviral activity against a number of viruses, including HIV and hepatitis C virus. In addition, 1-[(2-Methyl-1,3-thiazol-5-yl)methyl]-1,2,4-triazole-3-carbonitrile has been found to exhibit potent anticancer activity against a variety of cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[(2-Methyl-1,3-thiazol-5-yl)methyl]-1,2,4-triazole-3-carbonitrile is its broad spectrum of biological activity. This compound has been shown to possess potent activity against a wide range of targets, making it a versatile tool for studying various biological processes. However, one of the limitations of 1-[(2-Methyl-1,3-thiazol-5-yl)methyl]-1,2,4-triazole-3-carbonitrile is its relatively low solubility in aqueous solutions. This can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of future directions for research on 1-[(2-Methyl-1,3-thiazol-5-yl)methyl]-1,2,4-triazole-3-carbonitrile. One area of interest is the development of new synthetic methods for producing this compound, with a focus on improving yield and purity. Another area of research is the identification of new biological targets for this compound, with the aim of developing new therapeutic applications. Finally, further studies are needed to better understand the mechanism of action of 1-[(2-Methyl-1,3-thiazol-5-yl)methyl]-1,2,4-triazole-3-carbonitrile, as well as its potential side effects and toxicity.

Synthesis Methods

The synthesis of 1-[(2-Methyl-1,3-thiazol-5-yl)methyl]-1,2,4-triazole-3-carbonitrile involves the reaction of 2-methyl-1,3-thiazole-5-carboxaldehyde with 4-amino-1,2,4-triazole-3-thiol in the presence of a base such as sodium hydroxide. The reaction proceeds through the formation of an imine intermediate, which is subsequently cyclized to form the desired product. The yield of this reaction is typically in the range of 60-70%.

Scientific Research Applications

1-[(2-Methyl-1,3-thiazol-5-yl)methyl]-1,2,4-triazole-3-carbonitrile has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has been found to exhibit a wide range of biological activities, including antimicrobial, antifungal, antiviral, and anticancer properties. It has also been shown to possess potent inhibitory activity against a variety of enzymes, including tyrosinase, carbonic anhydrase, and acetylcholinesterase.